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Compound of Interest

Compound Name: Hydroxy-PEG8-acid sodium salt

Cat. No.: B13721481

Get Quote

Executive Summary
Hydroxy-PEG8-acid sodium salt (Sodium 3-(2-(2-(2-(2-(2-(2-(2-(2-

hydroxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)propanoate) is a critical

heterobifunctional linker used in the synthesis of Antibody-Drug Conjugates (ADCs) and

PROTACs.[1][2][3][4]

Critical Stability Insight: The primary stability risk for this molecule is autopolymerization. In its

free acid form, the terminal hydroxyl (-OH) group can react with the carboxylic acid (-COOH)

group of another molecule, leading to rapid oligomerization. The sodium salt form effectively

neutralizes the carboxylic acid, preventing this head-to-tail esterification and ensuring long-term

stability. Consequently, maintaining the salt form and preventing protonation (acidification)

during storage is paramount.
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Parameter Specification

Chemical Name Hydroxy-PEG8-acid sodium salt

Formula C₁₉H₃₇NaO₁₁

Molecular Weight 464.5 Da

CAS Number 2468714-92-1 (Salt form)

Solubility Highly soluble in water, DMSO, DMF

Hygroscopicity High (Deliquescent)

Appearance
Viscous oil or low-melting solid (white to off-

white)

Degradation Pathways
Understanding the specific chemical vulnerabilities of Hydroxy-PEG8-acid sodium salt is
essential for designing robust storage protocols.[1]

Autopolymerization (Head-to-Tail Esterification):

Mechanism:[5][6][7][8] If the salt is protonated to the free acid (pH < 4-5), the terminal

hydroxyl group acts as a nucleophile, attacking the carbonyl carbon of the carboxylic acid.

Result: Formation of polyesters (dimers, trimers) and loss of discrete linker length.

Prevention:[6][9] Maintain as sodium salt; avoid acidic solvents during storage.

Oxidative Chain Cleavage:

Mechanism:[6][7][8] The polyether backbone (PEG) is susceptible to radical oxidation,

particularly at the methylene carbons adjacent to ether oxygens. This leads to

hydroperoxide formation and subsequent chain scission.

Result: Fragmentation of the PEG spacer, creating heterogeneous mixtures of shorter

linkers.
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Prevention:[6] Store under inert atmosphere (Argon/Nitrogen).[10]

Hygroscopic Hydrolysis:

Mechanism:[6][7][8] As a sodium salt, the molecule is highly hygroscopic. Absorbed water

can facilitate hydrolysis of any pre-formed ester impurities or promote microbial growth.

Prevention:[6][9] Desiccated storage; strict temperature control.
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Figure 1: The degradation logic flow. Note that the transition from Salt to Acid triggers the rapid

autopolymerization pathway.

Part 2: Storage & Handling Protocols[10]
Long-Term Storage Protocol
Objective: Maintain purity >95% for 12+ months.

Temperature: Store at -20°C (Standard Freezer). For GMP banking, -80°C is preferred but

not strictly required if -20°C is stable.

Atmosphere: The vial headspace must be purged with dry Argon or Nitrogen. Oxygen

promotes PEG backbone oxidation.

Container: Amber glass vials with Teflon-lined caps. Amber glass prevents photo-oxidation.

Desiccation: Store the vial inside a secondary container (e.g., a sealed bag or jar) containing

active desiccant packets (Silica gel or Molecular sieves).
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Handling & Reconstitution Workflow
The "Thaw-Equilibrate-Open" Rule: The most common failure mode occurs when researchers

open a cold vial in a humid lab. Condensation immediately forms on the hygroscopic salt,

turning it into a sticky goo and initiating hydrolysis/degradation.

Step-by-Step Protocol:

Remove the vial from the -20°C freezer.

Place the vial in a desiccator or on the benchtop.

Wait 30–60 minutes until the vial reaches room temperature (20–25°C). Do not open before

this.

Wipe the outside of the vial to remove any external moisture.

Open and weigh out the required amount rapidly.

Purge the headspace with Nitrogen/Argon immediately before re-closing.

Re-seal with Parafilm and return to -20°C.

Visualization: Storage Lifecycle
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1. Receipt of Shipment
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Figure 2: The storage and handling lifecycle. Step 5 (Equilibration) is the critical control point to

prevent moisture ingress.
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Part 3: Quality Control & Validation
Analytical Verification
To verify the integrity of the Hydroxy-PEG8-acid sodium salt after storage, use the following

methods:

1. ¹H-NMR (Proton NMR):

Solvent: D₂O or DMSO-d₆.

Key Signals:

PEG Backbone: Large singlet/multiplet at ~3.5–3.7 ppm (approx 32 protons).

Alpha-Methylene to Carboxylate: Triplet at ~2.4 ppm (2H).

Alpha-Methylene to Hydroxyl: Triplet at ~3.5 ppm (2H).

Fail Criteria: Appearance of new peaks indicating ester formation (shifts in the alpha-

methylene regions) or aldehyde peaks (oxidation).

2. HPLC-CAD or HPLC-ELSD:

Note: UV detection is difficult as PEG lacks strong chromophores. Charged Aerosol

Detection (CAD) or Evaporative Light Scattering Detection (ELSD) is required.

Column: C18 Reverse Phase.

Mobile Phase: Water/Acetonitrile gradient with 0.1% TFA (Note: TFA acidifies the mobile

phase, so run times should be short to avoid on-column polymerization, or use Ammonium

Acetate buffer).

Troubleshooting Table
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Observation Probable Cause Corrective Action

Material is sticky/wet
Moisture absorption

(Deliquescence)

Dry under high vacuum over

P₂O₅; verify purity by NMR.

Yellow discoloration Oxidation of PEG backbone
Discard material; check inert

gas seal.[1]

Insoluble particulates Polymerization (Oligomers)
Filter solution; if significant,

discard.[1]

pH of solution < 5.0 Acidification

Adjust pH with dilute NaOH

immediately to prevent

polymerization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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